Cas no 519-34-6 (Macurin)

Macurin Properties

Names and Identifiers

• 2,3',4,4',6-Pentahydroxybenzophenone
• Natural Yellow 11
• (3,4-dihydroxyphenyl)-(2,4,6-trihydroxyphenyl)methanone
• Maclurin
• MACLURIN(RG)
• 2,4,6,3',4'-Pentahydroxy-benzophenon
• 2,4,6,3',4'-pentahydroxy-benzophenone
• 3,4,2',4',6'-pentahydroxybenzophenone
• C.I. Natural Yellow 11
• Fustic extract
• Kino-yellow
• Laguncurin
• Maklurin
• morintanico acid
• Morintannic acid
• Moritannic acid
• Patent Fustin
• Macurin
• 2,3',4,4',6-Pentahydroxy-Benzophenone
• Benzophenone,3',4,4',6-pentahydroxy-
• A918754
• (3,4-Dihydroxyphenyl)(2,4,6-trihydroxyphenyl)methanone
• UNII-27KFF3PMTU
• (3,4,6-trihydroxyphenyl)methanone
• NSC 83240
• NSC83240
• Methanone, (3,4-dihydroxyphenyl)(2,4,6-trihydroxyphenyl)-
• 2,3',4,4', 6-Pentahydroxybenzophenone
• CS-0023954
• BP_29
• NSC-83240
• 2,4,4',6-Pentahydroxybenzophenone
• C09951
• FT-0603439
• DTXSID8060163
• EINECS 208-268-2
• MACLURIN [MI]
• Q27107278
• 519-34-6
• NS00019379
• CHEMBL506731
• 2-[(3,4-dihydroxyphenyl)carbonyl]benzene-1,3,5-triol
• Moritannic acid; NSC 83240; Patent Fustin
• Benzophenone, 2,3',4,4',6-pentahydroxy-
• Benzophenone, 2,3',4,4',6-pentahydroxy- (8CI)
• CHEBI:6624
• HY-N3347
• SCHEMBL758337
• AKOS032948339
• (3,4-Dihydroxyphenyl)(2,4,6-trihydroxyphenyl)methanone, 9CI
• Methanone,4-dihydroxyphenyl)(2,4,6-trihydroxyphenyl)-
• 27KFF3PMTU
• FS-9959
• 2-(3,4-dihydroxybenzoyl)benzene-1,3,5-triol
• (3,4-dihydroxyphenyl)(2,4,6-trihydroxyphenyl)-Methanone
• C.I. 75240
• Moringerbic acid
• C.I. Natural Yellow 11 (VAN)
• EINECS 287-897-4
• 85595-40-0
• G76850
• XNWPXDGRBWJIES-UHFFFAOYSA-N
• DB-052049
• Benzophenone, 2,3',4,4',6-pentahydroxy-(8CI)
• 2-((3,4-dihydroxyphenyl)carbonyl)benzene-1,3,5-triol
• DTXCID7041097

• MDL： MFCD00016438
• InChIKey： XNWPXDGRBWJIES-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H10O6/c14-7-4-10(17)12(11(18)5-7)13(19)6-1-2-8(15)9(16)3-6/h1-5,14-18H
• SMILES： O=C(C1=CC=C(O)C(O)=C1)C2=C(O)C=C(O)C=C2O

Computed Properties

• Exact Mass: 262.04800
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 262.04773803g/mol
• Heavy Atom Count: 19
• Complexity: 321
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: 170
• Surface Charge: 0
• Topological Polar Surface Area: 118Ų

Experimental Properties

• LogP: 1.44560
• PSA: 118.22000
• Refractive Index: 1.4580 (estimate)
• Boiling Point: 551.1°C at 760 mmHg
• Melting Point: 222°C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 301.2±26.6 °C
• Color/Form: Yellow powder
• Density: 1.2831 (rough estimate)

Macurin Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H319-H400
• Warning Statement： P273-P305+P351+P338
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：Ⅲ
• Signal Word：Danger
• HazardClass：9

Macurin Customs Data

• HS CODE：2914501900
• Customs Data：

  China Customs Code:

  2914501900

  Overview:

  2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether